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Introduction
(rel)-AR234960 is a selective and competitive agonist for the G protein-coupled receptor MAS.

[1] It is a non-peptide compound utilized in research to investigate the roles of the MAS

receptor in various physiological and pathological processes.[2][3] Notably, (rel)-AR234960 has

been shown to activate the downstream ERK1/2 signaling pathway, leading to the induction of

connective tissue growth factor (CTGF) and subsequent expression of collagen subtype genes

such as COL1A1 and COL3A1.[1][4][5][6][7] This activity implicates (rel)-AR234960 in the

modulation of extracellular matrix remodeling and makes it a valuable tool for studies on

conditions like heart failure.[1][4][5][6][7] The in vitro effects of (rel)-AR234960 can be

counteracted by the MAS inverse agonist AR244555 and the MEK1 inhibitor.[1]

Data Presentation: Solubility of (rel)-AR234960
The solubility of (rel)-AR234960 has been determined in various solvents and solvent systems

to facilitate its use in both in vitro and in vivo experimental settings. The following table

summarizes the available quantitative solubility data.
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Solvent/Solvent System Concentration Remarks

DMSO 25 mg/mL (44.99 mM)

Requires sonication and

heating to 80°C. It is

recommended to use freshly

opened DMSO as its

hygroscopic nature can affect

solubility.[8]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.50 mM) Results in a clear solution.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.50 mM) Results in a clear solution.[1]

Signaling Pathway
(rel)-AR234960 acts as an agonist on the MAS receptor, a G protein-coupled receptor. This

interaction initiates a signaling cascade that prominently involves the activation of the ERK1/2

pathway, leading to the upregulation of CTGF and subsequent collagen gene expression.
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Caption: Signaling pathway of (rel)-AR234960.
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Experimental Protocols
Protocol 1: Preparation of (rel)-AR234960 Stock Solution
in DMSO
This protocol details the preparation of a high-concentration stock solution of (rel)-AR234960 in

DMSO for in vitro applications.

Materials:

(rel)-AR234960 solid

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block

Sonicator

Procedure:

Weigh the desired amount of (rel)-AR234960 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh DMSO to achieve a concentration of 25 mg/mL.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, heat the solution to 80°C using a water bath or heat

block.

Sonicate the solution for 10-15 minutes.

Visually inspect the solution to ensure it is clear and free of precipitation.

Store the stock solution at -20°C or -80°C for long-term storage.
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Protocol 2: In Vitro Treatment of Human Cardiac
Fibroblasts (HCF)
This protocol describes the application of (rel)-AR234960 to cultured human cardiac fibroblasts

to study its effects on gene expression.[1]

Materials:

Cultured Human Cardiac Fibroblasts (HCF)

Appropriate cell culture medium and supplements

(rel)-AR234960 DMSO stock solution (from Protocol 1)

Phosphate-buffered saline (PBS)

Cell lysis buffer for RNA or protein extraction
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Caption: Experimental workflow for HCF treatment.

Procedure:

Seed HCF cells in appropriate culture plates and grow to the desired confluency.

Prepare a working solution of (rel)-AR234960 by diluting the DMSO stock solution in cell

culture medium to a final concentration of 10 µM. Ensure the final DMSO concentration in

the culture medium is non-toxic to the cells (typically ≤ 0.1%).
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Aspirate the old medium from the cells and wash once with sterile PBS.

Add the medium containing 10 µM (rel)-AR234960 to the cells.

Incubate the cells for 12 hours at 37°C in a humidified incubator with 5% CO2.[1]

After the incubation period, harvest the cells for downstream analysis, such as RNA

extraction for qPCR or protein extraction for Western blotting, to assess the expression of

target genes like CTGF, COL1A2, and COL3A1.[1]

Protocol 3: Preparation of (rel)-AR234960 Formulation
for In Vivo Studies
This protocol provides a method for preparing a clear solution of (rel)-AR234960 suitable for in

vivo administration.[1]

Materials:

(rel)-AR234960 solid

DMSO

PEG300

Tween-80

Saline (0.9% sodium chloride)

Sterile tubes

Vortex mixer

Procedure:

Prepare a 25.0 mg/mL stock solution of (rel)-AR234960 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300.
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Mix the solution thoroughly until it is homogeneous.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL.

The final concentration of (rel)-AR234960 in this formulation will be ≥ 2.5 mg/mL.[1]

Ensure the final solution is clear before administration. If precipitation or phase separation

occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. cenmed.com [cenmed.com]

3. (rel)-AR234960 | CAS#:1408311-94-3 | Chemsrc [chemsrc.com]

4. Connective tissue growth factor dependent collagen gene expression induced by MAS
agonist AR234960 in human cardiac fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]

5. Connective tissue growth factor dependent collagen gene expression induced by MAS
agonist AR234960 in human cardiac fibroblasts. | Sigma-Aldrich [sigmaaldrich.com]

6. Connective tissue growth factor dependent collagen gene expression induced by MAS
agonist AR234960 in human cardiac fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Connective tissue growth factor dependent collagen gene expression induced by MAS
agonist AR234960 in human cardiac fibroblasts | PLOS One [journals.plos.org]

8. (rel)-AR234960 | MAS激动剂 | MCE [medchemexpress.cn]

To cite this document: BenchChem. [(rel)-AR234960 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2407730#rel-ar234960-solubility-in-dmso-and-other-
solvents]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2407730?utm_src=pdf-body
https://www.medchemexpress.com/rel-ar234960.html
https://www.medchemexpress.com/rel-ar234960.html
https://www.benchchem.com/product/b2407730?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rel-ar234960.html
https://cenmed.com/rel-ar234960-c007b-573986/
https://www.chemsrc.com/en/cas/1408311-94-3_1565793.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5747466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5747466/
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/989670
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/989670
https://pubmed.ncbi.nlm.nih.gov/29287092/
https://pubmed.ncbi.nlm.nih.gov/29287092/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0190217
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0190217
https://www.medchemexpress.cn/rel-ar234960.html
https://www.benchchem.com/product/b2407730#rel-ar234960-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2407730#rel-ar234960-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2407730#rel-ar234960-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/product/b2407730#rel-ar234960-solubility-in-dmso-and-other-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2407730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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